3-{2-[(2-Methyl-1,3-thiazol-4-yl)methoxy]phenyl}prop-2-enoic acid

• IUPAC Name: (E)-3-[2-[(2-methyl-1,3-thiazol-4-yl)methoxy]phenyl]prop-2-enoic acid
• InChI: InChI=1S/C14H13NO3S/c1-10-15-12(9-19-10)8-18-13-5-3-2-4-11(13)6-7-14(16)17/h2-7,9H,8H2,1H3,(H,16,17)/b7-6+
• InChI Key: RREQHKFVRYQJJL-VOTSOKGWSA-N
• Canonical SMILES: CC1=NC(=CS1)COC2=CC=CC=C2C=CC(=O)O
• Isomeric SMILES: CC1=NC(=CS1)COC2=CC=CC=C2/C=C/C(=O)O
• Molecular Formula: C14H13NO3S
• Molecular Weight: 275.32 g/mol

Description

The compound “3-{2-[(2-Methyl-1,3-thiazol-4-yl)methoxy]phenyl}prop-2-enoic acid” is a derivative of thiazole. Thiazole is a 5-membered heterocyclic compound that contains both sulfur and nitrogen. The compound under consideration has a molecular formula of C14H13NO3S and a molecular weight of 275.32.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a 5-membered heterocyclic compound containing both sulfur and nitrogen. Thiazoles are characterized by significant pi-electron delocalization and have some degree of aromaticity. The calculated pi-electron density marks C5 as the primary site for electrophilic substitution, and C2-H as susceptible to deprotonation.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular formula of C14H13NO3S and a molecular weight of 275.32.

Scientific Research Applications

Synthesis and Application in Drug Development

One application of this compound is in the synthesis of other chemical compounds with potential pharmacological benefits. For instance, it has been used in the efficient synthesis of a potent PPARpan agonist, highlighting its utility in the creation of new drugs (Guo et al., 2006).

Role in Peatland Chemistry

In environmental science, specifically peatland research, similar compounds have been identified as products from "bound" sphagnum acid. The proportions of these compounds relative to total Sphagnum yield can indicate redox conditions in young surficial peats, suggesting a role in understanding environmental changes (Swain & Abbott, 2013).

Molecular Docking and Quantum Chemical Calculations

In computational chemistry, derivatives of this compound have been subjected to molecular docking and quantum chemical calculations. This includes investigations into their molecular structure, spectroscopic data, and potential biological effects based on molecular docking results (Viji et al., 2020).

Use in the Synthesis of Heterocyclic Systems

This compound has also been used in the synthesis of various heterocyclic systems, which are important in the development of pharmaceuticals and other chemical applications (Selič et al., 1997).

Pharmacological Studies

It has been used in the study of potential antihypertensive and cardiotropic drugs. Synthesized derivatives have been evaluated for their affinity to certain biotargets and their effects on the cardiovascular system (Drapak et al., 2019).

Future Directions

Thiazole derivatives, including “3-{2-[(2-Methyl-1,3-thiazol-4-yl)methoxy]phenyl}prop-2-enoic acid”, may have potential for further study given the diverse biological activities of thiazole compounds. These activities suggest potential applications in the development of new therapeutic agents.